![molecular formula C8H5Cl3O3 B570483 2,2-Dideuterio-2-(2,4,5-trichloro-3,6-dideuteriophenoxy)acetic acid CAS No. 358731-37-0](/img/structure/B570483.png)
2,2-Dideuterio-2-(2,4,5-trichloro-3,6-dideuteriophenoxy)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Wastewater Treatment in the Pesticide Industry
The complex wastewater produced by the pesticide industry contains a variety of toxic pollutants including chlorophenoxy acetic acids and their derivatives. Research indicates that biological processes and granular activated carbon are effective in removing up to 80-90% of these compounds from wastewater, highlighting the importance of advanced treatment technologies in mitigating environmental pollution (Goodwin et al., 2018).
Environmental Monitoring and Toxicology
Studies on the environmental monitoring of chlorophenoxy herbicides, such as 2,4-D, reveal their widespread presence in agricultural and urban areas and their potential toxicity. A scientometric review on the toxicity and mutagenicity of 2,4-D herbicides points towards the need for further research focusing on their environmental impact, degradation, and the health risks associated with exposure (Zuanazzi et al., 2020).
Advanced Oxidation Processes for Water Treatment
Advanced oxidation processes (AOPs) have been extensively studied for the degradation of recalcitrant compounds like acetaminophen, with findings applicable to similar chlorophenoxy acids. This research highlights the potential for AOPs to effectively degrade toxic organic compounds in water, improving water quality and reducing environmental risks (Qutob et al., 2022).
Soil and Sediment Sorption Studies
Investigations into the sorption behaviors of phenoxy herbicides in soil and organic matter provide insights into their environmental fate and mobility. Such studies are crucial for developing strategies to mitigate the environmental impact of these compounds, informing both regulatory policies and agricultural practices (Werner et al., 2012).
Environmental Persistence and Toxicity
Research on the environmental concentrations, transformations, and potential toxicity of chlorinated phenols, including tribromophenol, emphasizes the ubiquity and persistence of these compounds in aquatic environments. This body of work underscores the ongoing need for monitoring and managing the environmental presence of such toxic substances to protect aquatic life and human health (Koch & Sures, 2018).
properties
IUPAC Name |
2,2-dideuterio-2-(2,4,5-trichloro-3,6-dideuteriophenoxy)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl3O3/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13/h1-2H,3H2,(H,12,13)/i1D,2D,3D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMYMJHWAQXWPDB-QZDQLYPWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Cl)Cl)OCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1Cl)Cl)[2H])Cl)OC([2H])([2H])C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901028024 |
Source
|
Record name | 2,4,5-Trichlorophenoxyacetic acid-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901028024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
358731-37-0 |
Source
|
Record name | 2,4,5-Trichlorophenoxyacetic acid-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901028024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.